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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504

A Technical Guide to the Solubility of Direct Red
254

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the solubility characteristics of Direct Red
254 in aqueous and organic media. It includes quantitative solubility data, detailed
experimental methodologies for solubility determination, and a workflow diagram to illustrate
the process.

Introduction to Direct Red 254

Direct Red 254 (C.l. 23635; CAS No. 101380-00-1) is a synthetic organic compound classified
as a direct dye, belonging to the disazo chemical class.[1][2] It is recognized for its vibrant
bluish-pink or red hue and is primarily used for coloring paper.[1][2] The dye is supplied as a
dark red powder or a liquid solution.[1][3] Understanding its solubility is critical for its application
in various industrial and research settings, ensuring optimal performance and formulation
stability.

It is important to distinguish Direct Red 254 from Pigment Red 254, a structurally different
compound from the diketopyrrolo-pyrrole (DPP) family, which is known for its very low solubility
in water and most solvents.[3][4] This guide focuses exclusively on the dye, Direct Red 254.
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Solubility Data

The solubility of Direct Red 254 has been characterized in water and a limited number of

organic solvents. The available quantitative and qualitative data are summarized in the table

below. Data for a wide range of organic solvents is not readily available in the literature,

reflecting its primary use in aqueous systems.

. Temperatur
Solvent Formula Solubility Remarks Reference
Water H20 ~100 g/L Not Specified  Soluble [3]
N Qualitative
Water H20 Soluble Not Specified [1][5][6]
data
Slightly - Qualitative
Ethanol C2HsOH Not Specified [5]
Soluble data
Concentrated N Qualitative
) ] H2S0a4 Soluble Not Specified [5]
Sulfuric Acid data

Experimental Protocol for Solubility Determination

This section outlines a general gravimetric method for determining the solubility of a dye like

Direct Red 254 in a given solvent. This protocol is a synthesis of standard laboratory

procedures for solubility testing.[7][8][9]

3.1 Materials and Equipment

Direct Red 254 powder

Vials or test tubes with screw caps

Volumetric flasks and pipettes

Analytical balance (readable to 0.1 mg)

Solvent of interest (e.g., deionized water, ethanol)
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Thermostatic shaker or water bath

Vortex mixer and/or sonicator

Syringe filters (e.g., 0.45 um PTFE or equivalent)

Oven for drying
3.2 Procedure
o Preparation of Supersaturated Solution:

o Add an excess amount of Direct Red 254 powder to a known volume of the solvent in a
sealed vial. The amount should be more than what is expected to dissolve to ensure a
saturated solution is formed.

o Tightly cap the vial to prevent solvent evaporation.
o Equilibration:
o Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached. Intermittent use of a vortex mixer or sonicator can help break up aggregates.[9]

e Separation of Undissolved Solid:

o Allow the vial to rest at the equilibrium temperature for several hours to let undissolved
solids settle.

o Carefully draw a sample of the supernatant using a syringe.

o Attach a syringe filter (0.45 um) to the syringe and filter the solution into a pre-weighed,
clean, and dry vial. This step is crucial to remove all undissolved particles.[8]

e Quantification:
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o Accurately weigh the vial containing the filtered saturated solution to determine the total
mass of the solution.

o Place the vial in an oven at a temperature sufficient to evaporate the solvent without
degrading the dye (e.g., 60-80 °C).

o Continue drying until a constant weight of the residual dye is achieved.[8]
o Weigh the vial with the dried dye residue.
3.3 Calculation The solubility can be calculated using the following formula:
Solubility (g/L) = [ (Mass of dried dye) / (Volume of solvent) ] * 1000
Where:
e Mass of dried dye (g) = (Mass of vial + dried dye) - (Mass of empty vial)
e Mass of solvent (g) = (Mass of vial + solution) - (Mass of vial + dried dye)

e Volume of solvent (L) = (Mass of solvent) / (Density of solvent at the experimental
temperature)

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the experimental protocol for determining
the solubility of Direct Red 254.

Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Direct Red 254 solubility in water and organic solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363504#direct-red-254-solubility-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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